Cas no 1556700-53-8 (2-(chloromethyl)-1,4-dioxa-7-thiaspiro4.4nonane)

• Product Name: 2-(chloromethyl)-1,4-dioxa-7-thiaspiro4.4nonane
• CAS No: 1556700-53-8
• MF: C₇H₁₁ClO₂S
• MW: 194.679040193558
• CID: 6598890
• PubChem ID: 82778124
• Update Time: 2025-10-29

2-(chloromethyl)-1,4-dioxa-7-thiaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-1,4-dioxa-7-thiaspiro4.4nonane
• 1,4-Dioxa-7-thiaspiro[4.4]nonane, 2-(chloromethyl)-
• 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane
• AKOS021096392
• EN300-1614689
• 1556700-53-8

• Inchi： 1S/C7H11ClO2S/c8-3-6-4-9-7(10-6)1-2-11-5-7/h6H,1-5H2
• InChI Key： UBGFHTBQKPMMNL-UHFFFAOYSA-N
• SMILES： O1C2(CCSC2)OCC1CCl

Computed Properties

• Exact Mass: 194.0168285g/mol
• Monoisotopic Mass: 194.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 308.6±42.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(chloromethyl)-1,4-dioxa-7-thiaspiro4.4nonane

Comprehensive Analysis of 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane (CAS No. 1556700-53-8)

The compound 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane (CAS No. 1556700-53-8) is a spirocyclic organic molecule featuring a unique combination of oxygen and sulfur heteroatoms within its structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its spirocyclic framework, which offers structural rigidity and versatility for further chemical modifications. The presence of a chloromethyl group makes it a valuable intermediate for nucleophilic substitution reactions, enabling the synthesis of more complex molecules.

In the context of current scientific trends, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane aligns with the growing demand for sustainable chemistry and green synthesis. With increasing environmental concerns, chemists are exploring eco-friendly methods to produce such intermediates. The compound's heterocyclic structure also makes it relevant to drug discovery, where spirocyclic compounds are often investigated for their bioactivity. Recent studies highlight its potential in designing new therapeutic agents, particularly in targeting metabolic disorders and infectious diseases.

From a technical perspective, the synthesis of 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane involves multi-step organic reactions, often starting from readily available precursors like 1,4-dioxane and thiol derivatives. The CAS No. 1556700-53-8 serves as a critical identifier for researchers sourcing this compound for experimental purposes. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements of industrial and academic applications.

The versatility of 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane extends to material science, where its spirocyclic motif contributes to the development of advanced polymers and coatings. Its ability to act as a cross-linking agent or a monomer precursor makes it valuable in creating materials with enhanced thermal stability and mechanical properties. This aligns with the rising interest in high-performance materials for electronics, automotive, and aerospace industries.

Safety and handling of CAS No. 1556700-53-8 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to minimize exposure. Researchers often inquire about storage conditions and compatibility with other reagents, emphasizing the need for detailed technical data sheets. Suppliers typically provide this information to ensure safe and effective use in various applications.

In summary, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane represents a promising compound with broad utility across multiple scientific disciplines. Its unique structural features and reactivity make it a subject of ongoing research, particularly in fields prioritizing innovation and sustainability. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in future advancements.